Cas no 2877638-50-9 (2-{4-[6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol)

• Product Name: 2-{4-[6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol
• CAS No: 2877638-50-9
• MF: C₁₉H₂₆N₁₀O
• MW: 410.476141452789
• CID: 5328570
• PubChem ID: 165434332
• Update Time: 2023-11-21

2-{4-[6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS040873383
• 2877638-50-9
• 2-{4-[6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-ol
• F6790-1116
• 4-[6-[4-(1,2,4-Triazolo[4,3-b]pyridazin-6-yl)-1-piperazinyl]-3-pyridazinyl]-1-piperazineethanol

• Inchi： 1S/C19H26N10O/c30-14-13-25-5-7-26(8-6-25)16-1-2-17(23-22-16)27-9-11-28(12-10-27)19-4-3-18-21-20-15-29(18)24-19/h1-4,15,30H,5-14H2
• InChI Key： ZRUOYLVYCWXLNW-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NN=C(N3CCN(C4=NN5C=NN=C5C=C4)CC3)C=C2)CC1

Computed Properties

• Exact Mass: 410.22910549g/mol
• Monoisotopic Mass: 410.22910549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.96±0.10(Predicted)